2-Acetyl-1,2,3,4-tetrahydropyrido[4,3-b][1,6]naphthyridine
Overview
Description
2-Acetyl-1,2,3,4-tetrahydropyrido[4,3-b][1,6]naphthyridine is a heterocyclic compound with a fused naphthyridine ring system. It contains an acetyl group (CH₃CO-) and a tetrahydropyrido moiety. The compound’s structure combines aromatic and saturated rings, making it intriguing for both synthetic and medicinal chemistry applications .
Synthesis Analysis
- Multicomponent Reactions (MCR) : Researchers have successfully generated trisubstituted 2-amino-1,8-naphthyridines via MCR involving substituted aromatic aldehydes, 2-aminopyridine, and malononitrile or cyanoacetates .
- Friedländer Approach : A green strategy has been employed to synthesize 1,8-naphthyridines using the Friedländer cyclization method .
- Hydroamination of Terminal Alkynes : This method, followed by Friedländer cyclization, has also been explored for constructing these heterocycles .
- Metal-Catalyzed Synthesis : Transition metal catalysts have facilitated the formation of 1,8-naphthyridines .
- Ring Expansion Reactions : The expansion of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one has been investigated as a route to these compounds .
Molecular Structure Analysis
The molecular formula of This compound is C₁₁H₁₁N₃ , with a molecular weight of approximately 185.23 g/mol. Its IUPAC name is 1,2,3,4-tetrahydropyrido[4,3-b][1,6]naphthyridine. The compound’s InChI code is AIABLTNJAVAKTJ-UHFFFAOYSA-N .
Physical and Chemical Properties Analysis
Scientific Research Applications
Structural Analysis
- X-ray Diffraction Studies : The compound has been analyzed using single-crystal X-ray diffraction, revealing its boat conformation and the orientations of its phenyl groups. This analysis confirms structural details not discernible through NMR and mass spectral data (Laavanya et al., 2001).
Chemical Synthesis and Reactions
- Synthesis and Reactivity : 2-Acetyl-10-aryl-1,2,3,4-tetrahydrobenzo[b]-1,6-naphthyridines can be synthesized through specific reactions, and their pKa values have been studied. They are also reactive towards oxidation to yield N-oxides and can transform into 4-acetoxy derivatives (Khaldeeva & Konshin, 1976).
- Efficient Synthesis Route : A new efficient route for synthesizing 3-substituted 4-hydroxy-1,8-naphthyridin-2-ones has been developed, contributing significantly to pharmaceutical research (Delieza et al., 1997).
- Novel Tetrahydropyrimido Derivatives : The synthesis of novel tetrahydropyrimido[4,5-b][1,6]naphthyridine derivatives has been achieved, with structures confirmed by analytical data and X-ray crystallography (Ghandi et al., 2020).
Application in DNA Binding and Fluorescence
- DNA-Binding Compounds : Synthesis methods have been developed for dibenzo[b,h][1,6]naphthyridines, demonstrating their strong fluorescence and ability to intercalate into double-stranded DNA, indicating potential in bioimaging and molecular biology (Okuma et al., 2014).
Pharmaceutical Research
- Antibacterial Activity : New derivatives of 1,8-naphthyridine have been synthesized and shown to exhibit promising antibacterial activity, suggesting potential as antimicrobial agents (Karabasanagouda & Adhikari, 2006).
- Acetylcholinesterase Inhibitors : Some derivatives related to 2-Acetyl-1,2,3,4-tetrahydropyrido[4,3-b][1,6]naphthyridine have been found to inhibit acetylcholinesterase, a key enzyme involved in neurodegenerative diseases like Alzheimer's (de los Ríos et al., 2010).
Properties
IUPAC Name |
1-(3,4-dihydro-1H-pyrido[4,3-b][1,6]naphthyridin-2-yl)ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O/c1-9(17)16-5-3-13-11(8-16)6-10-7-14-4-2-12(10)15-13/h2,4,6-7H,3,5,8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEDZASSWOOAYDV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)C=C3C=NC=CC3=N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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